Tetrathermotaurine
Tetrathermotaurine
Brand Name:
Vulcanchem
CAS No.:
143413-77-8
VCID:
VC21150573
InChI:
InChI=1S/C20H37NO7S/c1-2-3-5-9-16-11-8-12-17(28-16)10-6-4-7-13-18(22)19(23)20(24)21-14-15-29(25,26)27/h6,10,16-19,22-23H,2-5,7-9,11-15H2,1H3,(H,21,24)(H,25,26,27)/b10-6+
SMILES:
CCCCCC1CCCC(O1)C=CCCCC(C(C(=O)NCCS(=O)(=O)O)O)O
Molecular Formula:
C20H37NO7S
Molecular Weight:
435.6 g/mol
Tetrathermotaurine
CAS No.: 143413-77-8
Cat. No.: VC21150573
Molecular Formula: C20H37NO7S
Molecular Weight: 435.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 143413-77-8 |
|---|---|
| Molecular Formula | C20H37NO7S |
| Molecular Weight | 435.6 g/mol |
| IUPAC Name | 2-[[(E)-2,3-dihydroxy-8-(6-pentyloxan-2-yl)oct-7-enoyl]amino]ethanesulfonic acid |
| Standard InChI | InChI=1S/C20H37NO7S/c1-2-3-5-9-16-11-8-12-17(28-16)10-6-4-7-13-18(22)19(23)20(24)21-14-15-29(25,26)27/h6,10,16-19,22-23H,2-5,7-9,11-15H2,1H3,(H,21,24)(H,25,26,27)/b10-6+ |
| Standard InChI Key | FIJLBEBGHVOOJE-UXBLZVDNSA-N |
| Isomeric SMILES | CCCCCC1CCCC(O1)/C=C/CCCC(C(C(=O)NCCS(=O)(=O)O)O)O |
| SMILES | CCCCCC1CCCC(O1)C=CCCCC(C(C(=O)NCCS(=O)(=O)O)O)O |
| Canonical SMILES | CCCCCC1CCCC(O1)C=CCCCC(C(C(=O)NCCS(=O)(=O)O)O)O |
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